Cas no 1021919-24-3 (tert-Butyl 4-bromo-3-methyl-1H-pyrazole-1-carboxylate)

tert-Butyl 4-bromo-3-methyl-1H-pyrazole-1-carboxylate structure
1021919-24-3 structure
Product Name:tert-Butyl 4-bromo-3-methyl-1H-pyrazole-1-carboxylate
CAS No:1021919-24-3
MF:C9H13BrN2O2
MW:261.115721464157
MDL:MFCD18434446
CID:1039047
PubChem ID:53216939
Update Time:2025-04-20

tert-Butyl 4-bromo-3-methyl-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-bromo-3-methyl-1H-pyrazole-1-carboxylate
    • 1-BOC-4-Bromo-3-methylpyrazole
    • N-Boc-4-bromo-3-methyl-pyrazole
    • DA-16241
    • tert-butyl 4-bromo-3-methyl-1H-pyrazole-1-carboxylate;1-Boc-4-bromo-3-methylpyrazole
    • SB12355
    • DTXSID00682067
    • 1021919-24-3
    • W11442
    • tert-butyl 4-bromo-3-methylpyrazole-1-carboxylate
    • 1H-Pyrazole-1-carboxylic acid, 4-bromo-3-methyl-, 1,1-dimethylethyl ester
    • MFCD18434446
    • AKOS015908393
    • LRPOLTGTSAIHRO-UHFFFAOYSA-N
    • CS-0037393
    • WQB91924
    • A855466
    • tert-Butyl4-bromo-3-methyl-1H-pyrazole-1-carboxylate
    • SCHEMBL481939
    • AS-73055
    • MDL： MFCD18434446
    • Inchi： 1S/C9H13BrN2O2/c1-6-7(10)5-12(11-6)8(13)14-9(2,3)4/h5H,1-4H3
    • InChI Key： LRPOLTGTSAIHRO-UHFFFAOYSA-N
    • SMILES： BrC1C(C)=NN(C=1)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 260.01600
  • Monoisotopic Mass: 260.01604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12000
  • LogP: 2.73720

tert-Butyl 4-bromo-3-methyl-1H-pyrazole-1-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-Butyl 4-bromo-3-methyl-1H-pyrazole-1-carboxylate Pricemore >>

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tert-Butyl 4-bromo-3-methyl-1H-pyrazole-1-carboxylate Production Method

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